Cas no 61280-87-3 (D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-)

D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)- structure
61280-87-3 structure
Product Name:D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-
CAS No:61280-87-3
MF:C8H17N3O3
MW:203.238881826401
CID:486025
PubChem ID:71397468
Update Time:2025-04-19

D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Alaninamide, D-alanyl-N-(2-hydroxyethyl)-
    • (2R)-2-amino-N-[(2R)-1-(2-hydroxyethylamino)-1-oxopropan-2-yl]propanamide
    • D-Alanyl-N-(2-hydroxyethyl)-D-alaninamide
    • DTXSID80818963
    • 61280-87-3
    • Inchi: 1S/C8H17N3O3/c1-5(9)7(13)11-6(2)8(14)10-3-4-12/h5-6,12H,3-4,9H2,1-2H3,(H,10,14)(H,11,13)/t5-,6-/m1/s1
    • InChI Key: MBFPRAWPEZUDHQ-PHDIDXHHSA-N
    • SMILES: O=C([C@@H](C)NC([C@@H](C)N)=O)NCCO

Computed Properties

  • Exact Mass: 203.12711
  • Monoisotopic Mass: 203.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 104.45
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